Cas no 1498-71-1 (Anthracene,9-(phenylmethyl)-)

Anthracene,9-(phenylmethyl)- structure
Anthracene,9-(phenylmethyl)- structure
Product Name:Anthracene,9-(phenylmethyl)-
CAS No:1498-71-1
MF:C21H16
MW:268.351745605469
CID:143177
PubChem ID:264401
Update Time:2025-04-19

Anthracene,9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Anthracene,9-(phenylmethyl)-
    • 9-benzylanthracene
    • 9-(phenylmethyl)anthracene
    • 9-benzylantharcene
    • 9-Benzyl-anthracen
    • 9-benzyl-anthracene
    • 9-benzylantracene
    • AC1L6BT3
    • AC1Q1IJJ
    • benzyl-9 anthracene
    • CTK4C6415
    • NCIOpen2_006706
    • NSC99483
    • OMKKTUHEEREHJB-UHFFFAOYSA-
    • 1498-71-1
    • DTXSID90295069
    • AKOS024330692
    • Anthracene, 9-phenylmethyl
    • InChI=1/C21H16/c1-2-8-16(9-3-1)14-21-19-12-6-4-10-17(19)15-18-11-5-7-13-20(18)21/h1-13,15H,14H2
    • NSC-99483
    • Inchi: 1S/C21H16/c1-2-8-16(9-3-1)14-21-19-12-6-4-10-17(19)15-18-11-5-7-13-20(18)21/h1-13,15H,14H2
    • InChI Key: OMKKTUHEEREHJB-UHFFFAOYSA-N
    • SMILES: C1(CC2C=CC=CC=2)C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 268.12528
  • Monoisotopic Mass: 268.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.131
  • Boiling Point: 452°C at 760 mmHg
  • Flash Point: 221.2°C
  • Refractive Index: 1.696
  • PSA: 0

Anthracene,9-(phenylmethyl)- Related Literature

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